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Introduction

2-Naphthoxyacetic acid (NOA) is a synthetic auxin, a class of plant hormones that plays a

crucial role in regulating plant growth and development. In plant tissue culture, NOA is utilized

to stimulate cell division, elongation, and differentiation. It is particularly effective in promoting

root formation (rhizogenesis) and inducing callus formation from explants. Due to its higher

stability compared to the natural auxin, Indole-3-acetic acid (IAA), NOA is a reliable component

in culture media for various research and developmental applications, including

micropropagation, somatic embryogenesis, and genetic transformation studies. Understanding

the proper preparation of NOA stock solutions is fundamental to ensuring experimental

reproducibility and success.

Key Considerations

Solubility: 2-Naphthoxyacetic acid has low solubility in water. Therefore, it must first be

dissolved in a suitable organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, or a
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weak base like 1N NaOH before being brought to the final volume with sterile distilled water.

[1]

Sterilization: While synthetic auxins are generally more heat-stable than IAA, some

degradation of NOA can occur during autoclaving.[1] For experiments requiring precise auxin

concentration, filter sterilization of the stock solution is recommended before its addition to

the cooled, autoclaved culture medium.[1]

Storage and Stability: NOA stock solutions should be stored at 2-8°C in the dark to prevent

degradation.[1][2] Exposure to light, especially UV radiation, can cause photodegradation,

reducing the effective concentration in the culture medium over time.[1] It is advisable to

prepare fresh stock solutions regularly and store them in amber bottles or containers

wrapped in aluminum foil.

Data Presentation
Table 1: Properties and Preparation of 2-Naphthoxyacetic Acid

Property Value References

Molecular Formula C₁₂H₁₀O₃ [2][3]

Molecular Weight 202.21 g/mol [2][3]

Appearance
White to beige to grey-green

crystalline powder
[2][3]

Melting Point 151-156 °C

Solubility

- Slightly soluble in cold water-

Moderately soluble in hot

water- Soluble in Dimethyl

sulfoxide (DMSO), Ethanol,

Ether, Acetic Acid, 1N NaOH

[1]

Recommended Stock Solution

Concentration
1 mg/mL [1]

Storage Temperature 2-8 °C, protected from light [1][2]
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Experimental Protocol
Objective: To prepare a 1 mg/mL stock solution of 2-Naphthoxyacetic acid for use in plant

tissue culture media.

Materials:

2-Naphthoxyacetic acid (NOA) powder

Dimethyl sulfoxide (DMSO) or 95% Ethanol

Sterile distilled or deionized water

100 mL volumetric flask

Magnetic stirrer and stir bar

Sterile syringe filter (0.22 µm)

Sterile storage bottles (amber or wrapped in foil)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for 2-

Naphthoxyacetic acid. Handle the chemical in a well-ventilated area or a chemical fume

hood. Wear appropriate PPE to avoid skin and eye contact.[4][5][6][7]

Weighing: Accurately weigh 100 mg of NOA powder using an analytical balance.

Dissolving:

Transfer the weighed NOA powder to a clean 100 mL volumetric flask.

Add a small volume (approximately 2-5 mL) of DMSO or 95% ethanol to the flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the NOA

powder is completely dissolved.
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Dilution:

Once the NOA is fully dissolved, slowly add sterile distilled water to the flask while

continuing to stir.

Bring the final volume up to the 100 mL mark on the volumetric flask.

Sterilization:

Aseptically draw the prepared NOA solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a sterile amber storage bottle or a clear bottle that has been

wrapped in aluminum foil to protect it from light.

Labeling and Storage:

Label the storage bottle clearly with the name of the solution ("2-Naphthoxyacetic Acid

Stock Solution"), the concentration (1 mg/mL), the date of preparation, and your initials.

Store the stock solution in a refrigerator at 2-8°C.[1][2]
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Workflow for Naphthoxyacetic Acid Stock Solution Preparation

Preparation

Sterilization

Storage

1. Weigh 100 mg
Naphthoxyacetic Acid

2. Dissolve in 2-5 mL
DMSO or Ethanol

3. Dilute to 100 mL with
Sterile Distilled Water

4. Filter Sterilize
(0.22 µm filter)

5. Label and Store at 2-8°C
in a dark, sterile bottle

Click to download full resolution via product page

Caption: Workflow for Naphthoxyacetic Acid Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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